Cas no 1806388-16-8 (Ethyl 2,4-difluoro-6-nitrophenylacetate)
1806388-16-8 structure
Product Name:Ethyl 2,4-difluoro-6-nitrophenylacetate
CAS No:1806388-16-8
MF:C10H9F2NO4
MW:245.179569959641
CID:4707717
Update Time:2023-08-15
Ethyl 2,4-difluoro-6-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,4-difluoro-6-nitrophenylacetate
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- Inchi: 1S/C10H9F2NO4/c1-2-17-10(14)5-7-8(12)3-6(11)4-9(7)13(15)16/h3-4H,2,5H2,1H3
- InChI Key: JFPYFSFHJNAVPH-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1CC(=O)OCC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 295
- Topological Polar Surface Area: 72.1
Ethyl 2,4-difluoro-6-nitrophenylacetate Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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